Cas no 25317-39-9 (1,3-Naphthalenedisulfonicacid, 7-hydroxy-8-[2-[4-(2-phenyldiazenyl)phenyl]diazenyl]-)

• Product Name: 1,3-Naphthalenedisulfonicacid, 7-hydroxy-8-[2-[4-(2-phenyldiazenyl)phenyl]diazenyl]-
• CAS No: 25317-39-9
• MF: C₂₂H₁₆N₄O₇S₂
• MW: 512.515042304993
• CID: 282844
• PubChem ID: 21520
• Update Time: 2025-04-19

1,3-Naphthalenedisulfonicacid, 7-hydroxy-8-[2-[4-(2-phenyldiazenyl)phenyl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Naphthalenedisulfonicacid, 7-hydroxy-8-[2-[4-(2-phenyldiazenyl)phenyl]diazenyl]-
• 7-oxo-8-[(4-phenyldiazenylphenyl)hydrazinylidene]naphthalene-1,3-disulfonic acid
• (8Z)-7-oxo-8-({4-[(E)-phenyldiazenyl]phenyl}hydrazono)-7,8-dihydronaphthalene-1,3-disulfonic acid
• 7-Hydroxy-8-((4-(phenylazo)phenyl)azo)naphthalene-1,3-disulphonic acid
• Brilliant Croceine 3B
• Erionyl Red E-GR
• Paper Scarlet A Extra
• 7-Hydroxy-8-[(E)-{4-[(E)-phenyldiazenyl]phenyl}diazenyl]-1,3-naphthalenedisulfonic acid
• Brilliant Croceine SWW
• CHEMBL1976160
• Brilliant Croceine MO
• EINECS 246-826-7
• Croceine Scarlet SS
• Brilliant Croceine 3BA-CF
• 7-hydroxy-8-[(E)-[4-[(E)-phenylazo]phenyl]azo]naphthalene-1,3-disulfonic acid
• Q27159435
• Brilliant Red EMBL
• woodstain scarlet free acid
• 7-hydroxy-8-{[4-(phenyldiazenyl)phenyl]diazenyl}naphthalene-1,3-disulfonic acid
• Paper Scarlet WEG
• 25317-39-9
• 7-HYDROXY-8-[[4-(PHENYLAZO)PHENYL]AZO]NAPHTHALENE-1,3-DISULFONIC ACID
• NSC7832
• Croceine Scarlet MOO
• Croceine Scarlet M
• Acid Leather Red PSNR
• 1379505-49-3
• Brilliant Scarlet R
• 1,3-Naphthalenedisulfonic acid, {7-hydroxy-8-[[4-(phenylazo)phenyl]azo]-,} disodium salt
• Brilliant Croceine
• NSC47724
• Brilliant Croceine LBH
• Acidal Bright Croceine
• Brilliant Crocein (C.I. 27290)
• Wood Stain Scarlet NS
• Brilliant Croceine MOOL
• Brilliant Scarlet LC
• Brilliant Croceine P
• Hispacid Scarlet M
• 7-hydroxy-8-[(4-phenyldiazenylphenyl)diazenyl]naphthalene-1,3-disulfonic acid
• 7-Hydroxy-8-((4-(phenyldiazenyl)phenyl)diazenyl)-1,3-naphthalenedisulfonic acid
• Kiton Scarlet MOO
• Ext D and C Red No. 13
• DTXSID90859908
• Brilliant Croceine MOO
• Croceine Brilliant Scarlet 3BC
• Calcocid Scarlet MOON
• Atul Croceine Scarlet MOO
• NS00083458
• NSC-7832
• SCHEMBL110351
• Curol Brilliant Red G
• Paper Scarlet R
• Brilliant Croceine Scarlet N
• Fenazo Red XG
• Croceine Brilliant Scarlet 3BS
• Brilliant Croceine 3BM
• Woodstain Scarlet
• Acilan Croceine MOO
• Brilliant crocein
• 1, 7-hydroxy-8-[[4-(phenylazo)phenyl]azo]-, disodium salt
• Eriosin Red GR
• Acid Red 2 Zh
• CHEBI:87190
• Brilliant Red 2EMBL
• 7-Hydroxy-8-{[4-(phenyldiazenyl)phenyl]diazenyl}-1,3-naphthalenedisulfonic acid
• acid red 73 (free acid form)
• Amacid Brilliant Croceine 3BA
• NSC-47724
• Crocein Scarlet N
• DTXSID701043670
• Eniacid Brilliant Scarlet
• C.I. Acid Red 73, disodium salt
• Brilliant Croceine M
• Scarlet MOO
• Airedale Scarlet MO
• Croceine Scarlet 3B
• Kiton Fast Scarlet A
• Vondacid Light Scarlet MOO
• Java Brilliant Scarlet MOO
• Croceine Scarlet MOON
• 7-Hydroxy-8-((E)-{4-[(E)-phenyldiazenyl]phenyl}diazenyl)naphthalene-1,3-disulfonic acid-
• Oxanal Scarlet A
• Croceine Acid Red
• Acid Fast Red RN
• Tertracid Brilliant Croceine MOO
• Ponceau PSNR
• Brilliant Croceine Scarlet M
• Hidacid Brilliant Crocein Scarlet

• Inchi： 1S/C22H16N4O7S2/c27-19-11-6-14-12-18(34(28,29)30)13-20(35(31,32)33)21(14)22(19)26-25-17-9-7-16(8-10-17)24-23-15-4-2-1-3-5-15/h1-13,27H,(H,28,29,30)(H,31,32,33)/b24-23+,26-25+
• InChI Key： PIEQFSVTZMAUJA-QSZPNPOGSA-N
• SMILES： S(C1C=C(C=C2C=CC(=C(C2=1)/N=N/C1C=CC(=CC=1)/N=N/C1C=CC=CC=1)O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 512.04618
• Monoisotopic Mass: 512.04604
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 192
• XLogP3: 3.9

Experimental Properties

• Density: 1.58
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.721
• PSA: 178.41